Cas no 1249644-27-6 (2-Chloro-3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazine)

• Product Name: 2-Chloro-3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazine
• CAS No: 1249644-27-6
• MF: C₉H₉ClN₄
• MW: 208.64755988121
• CID: 5558209
• Update Time: 2025-05-24

2-Chloro-3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-chloro-3-(3,5-dimethyl-1H-pyrazol-1-yl)-
• 2-Chloro-3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazine

• Inchi： 1S/C9H9ClN4/c1-6-5-7(2)14(13-6)9-8(10)11-3-4-12-9/h3-5H,1-2H3
• InChI Key： OABQEQHDEYUORX-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CN=C1N1C(C)=CC(C)=N1

Additional information on 2-Chloro-3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazine

Introduction to 2-Chloro-3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazine (CAS No. 1249644-27-6)

2-Chloro-3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazine, identified by its Chemical Abstracts Service (CAS) number 1249644-27-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of a chloro substituent at the 2-position and a 3,5-dimethyl-1H-pyrazol-1-yl moiety at the 3-position imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery and development.

The structural motif of 2-Chloro-3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazine has garnered attention due to its potential in modulating various biological pathways. Pyrazine derivatives are widely studied for their pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The chloro group enhances electrophilicity, facilitating further functionalization, while the dimethylpyrazole substituent contributes to steric and electronic tuning, influencing binding affinity to biological targets.

Recent advancements in medicinal chemistry have highlighted the utility of pyrazole-based compounds in addressing unmet medical needs. The scaffold's flexibility allows for structural modifications that can optimize pharmacokinetic profiles and target specificity. For instance, studies have demonstrated that pyrazole derivatives can interact with enzymes and receptors involved in metabolic disorders and oncogenesis. The compound 2-Chloro-3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazine represents a promising candidate for further investigation in these areas.

In the realm of drug design, the integration of computational chemistry and high-throughput screening has accelerated the discovery of novel bioactive molecules. The molecular structure of 2-Chloro-3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazine has been subjected to virtual screening against diverse protein targets to identify potential therapeutic applications. Preliminary simulations suggest that this compound may exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. Such findings align with the broader trend of developing small-molecule inhibitors as targeted therapies.

The synthesis of 2-Chloro-3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazine involves multi-step organic transformations, including nucleophilic substitution reactions and condensation processes. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring suitability for preclinical studies. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of the pyrazole core, while protective group strategies have facilitated selective functionalization at multiple sites.

Preclinical research on 2-Chloro-3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazine has revealed intriguing biological activities. In vitro assays have shown modest inhibition of certain tyrosine kinases, suggesting a potential role in managing solid tumors. Additionally, the compound has demonstrated interactions with transcription factors associated with inflammation and immune responses. These observations underscore its relevance in exploring novel therapeutic strategies for chronic diseases characterized by dysregulated signaling pathways.

The pharmacological profile of 2-Chloro-3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazine is further enhanced by its metabolic stability and solubility characteristics. Pharmacokinetic studies indicate that the compound exhibits reasonable bioavailability upon oral administration, allowing for once-daily dosing in potential clinical regimens. Moreover, its favorable pharmacokinetic properties reduce the likelihood of rapid clearance or toxic accumulation, making it an attractive candidate for further development.

As interest in precision medicine grows, compounds like 2-Chloro-3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazine are being evaluated for their potential in personalized therapeutic approaches. Genetic variations can influence drug response rates; thus understanding how this compound interacts with polymorphic enzymes is crucial for optimizing patient outcomes. Combination therapy regimens involving 2-Chloro-3-(3,5-dimethyl-1H-pyrazol - 1 - yl)py razine with other agents are also being explored to enhance efficacy while minimizing side effects.

The future directions for research on 2-Chloro - 3 - ( 3 , 5 - dim ethyl - 1 H - py ra z ol - 1 - yl ) p y ra z ine include expanding its chemical library through derivatization efforts aimed at improving potency and selectivity. Advances in biocatalysis offer new opportunities for sustainable synthesis routes that align with green chemistry principles. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate preclinical findings into clinical trials.

In conclusion,2-Chloro - 3 - ( 3 , 5 - dim ethyl - 1 H - py ra z ol - 1 - yl ) p y ra z ine (CAS No . 1249644 - 27 - 6 ) represents a compelling example of how structural innovation can yield bioactive molecules with therapeutic promise . Its unique combination of chemical features positions it as a versatile scaffold for addressing diverse pathological conditions . Continued investigation into this compound will contribute significantly to our understanding of drug action mechanisms while advancing efforts toward safer , more effective treatments .